Cas no 96452-39-0 (1H-1,2,4-Triazole, 3-(methylthio)-5-propyl-)

• Product Name: 1H-1,2,4-Triazole, 3-(methylthio)-5-propyl-
• CAS No: 96452-39-0
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 4359626
• Update Time: 2025-03-31

1H-1,2,4-Triazole, 3-(methylthio)-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(methylthio)-5-propyl-
• 1H-1,2,4-Triazole, 5-(methylthio)-3-propyl-

• Inchi： 1S/C6H11N3S/c1-3-4-5-7-6(10-2)9-8-5/h3-4H2,1-2H3,(H,7,8,9)
• InChI Key： IZHVSHGDWCPJNG-UHFFFAOYSA-N
• SMILES： N1C(SC)=NC(CCC)=N1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 324.8±25.0 °C(Predicted)
• pka: 9?+-.0.40(Predicted)